4-(2-Cyclopropylethoxyl)benzaldehyde

• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 4-(2-cyclopropylethoxy)benzaldehyde
• InChI: InChI=1S/C12H14O2/c13-9-11-3-5-12(6-4-11)14-8-7-10-1-2-10/h3-6,9-10H,1-2,7-8H2
• InChI Key: XXOQYOBPXQNFIO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CCOC2=CC=C(C=C2)C=O

Description

4-(2-Cyclopropylethoxyl)benzaldehyde is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4-hydroxybenzaldehyde (2.84 g), 2-cyclopropylethanol (2.00 g), triphenylphosphine (6.09 g) and tetrahydrofuran (100 mL), diethyl azodicarboxylate (2.2 mol/L, solution in toluene, 10.5 mL) was added and the mixture was stirred at room temperature for 4 days. After concentrating the reaction mixture under reduced pressure, ethyl acetate (7.50 mL) and n-hexane (143 mL) were added and the mixture was stirred at room temperature for 15 minutes. The precipitate was removed by filtration through Celite (registered trademark). The filtrate was concentrated under reduced pressure and, thereafter, the resulting residue was purified by silica gel column chromatography (n-hexane:ethyl acetate=95:5-50:50) to give the titled compound as a yellow oil (3.34 g).